Cas no 933689-71-5 (4-Thiazolemethanamine, 2-(1-pyrrolidinylmethyl)-)

• Product Name: 4-Thiazolemethanamine, 2-(1-pyrrolidinylmethyl)-
• CAS No: 933689-71-5
• MF: C₉H₁₅N₃S
• MW: 197.300500154495
• CID: 5302584
• Update Time: 2025-05-24

4-Thiazolemethanamine, 2-(1-pyrrolidinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolemethanamine, 2-(1-pyrrolidinylmethyl)-

• Inchi： 1S/C9H15N3S/c10-5-8-7-13-9(11-8)6-12-3-1-2-4-12/h7H,1-6,10H2
• InChI Key： HRMBLAVAEILHOG-UHFFFAOYSA-N
• SMILES： S1C=C(CN)N=C1CN1CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-Thiazolemethanamine, 2-(1-pyrrolidinylmethyl)-

4-Thiazolemethanamine, 2-(1-pyrrolidinylmethyl)-: A Comprehensive Overview

4-Thiazolemethanamine, 2-(1-pyrrolidinylmethyl)-, also known by its CAS number 933689-71-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule combines the structural features of a thiazole ring and a pyrrolidine group, making it a versatile compound with potential applications in drug discovery and material science. Recent studies have highlighted its unique properties, particularly in terms of its ability to act as a building block for more complex molecules with bioactive properties.

The thiazole moiety in 4-Thiazolemethanamine, 2-(1-pyrrolidinylmethyl)- is a key structural element that contributes to its reactivity and stability. Thiazoles are known for their aromaticity and ability to participate in various chemical reactions, making them valuable in the synthesis of heterocyclic compounds. The presence of the pyrrolidine group further enhances the compound's versatility, as pyrrolidine rings are commonly found in bioactive molecules due to their ability to form hydrogen bonds and interact with biological targets.

Recent research has focused on the synthesis and characterization of 4-Thiazolemethanamine, 2-(1-pyrrolidinylmethyl)-. Scientists have explored various methods to optimize its synthesis, including microwave-assisted synthesis and catalytic approaches. These studies have not only improved the yield and purity of the compound but also provided insights into its potential applications in medicinal chemistry. For instance, the compound has been investigated as a precursor for the development of novel antibiotics and anticancer agents.

In terms of biological activity, 4-Thiazolemethanamine, 2-(1-pyrrolidinylmethyl)- has shown promising results in preliminary assays. Its ability to inhibit certain enzymes and modulate cellular pathways suggests that it could serve as a lead compound for drug development. Additionally, its structural flexibility allows for further modification to enhance its bioavailability and efficacy.

The application of 4-Thiazolemethanamine, 2-(1-pyrrolidinylmethyl)- extends beyond pharmacology. Its unique electronic properties make it a candidate for use in electronic materials and sensors. Researchers have explored its potential as a component in organic semiconductors and have found that it exhibits favorable charge transport properties.

In conclusion, 4-Thiazolemethanamine, 2-(1-pyrrolidinylmethyl)-, with its CAS number 933689-71-5, is a multifaceted compound with wide-ranging applications. Its structural features, combined with recent advancements in synthesis and characterization techniques, position it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover its full potential, this compound is likely to play an increasingly important role in various scientific disciplines.